Cas no 854138-08-2 (N-(1-Cyanocyclopentyl)-2-((5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide)

N-(1-Cyanocyclopentyl)-2-((5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a specialized organic compound featuring a unique molecular structure combining a cyanocyclopentyl group, a 1,2,4-triazole core, and a thioacetamide linkage. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for biologically active molecules. The presence of the 1,2,4-triazole moiety suggests possible applications in enzyme inhibition or receptor modulation, while the thioether linkage enhances stability and reactivity. Its structural complexity allows for further derivatization, making it a versatile intermediate in drug discovery. The compound’s purity and well-defined synthesis route ensure reproducibility for research applications.

N-(1-Cyanocyclopentyl)-2-((5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide structure

854138-08-2 structure

Product Name:N-(1-Cyanocyclopentyl)-2-((5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

CAS No:854138-08-2

MF:C₁₈H₂₁N₅OS

MW:355.457241773605

CID:5944022

PubChem ID:4794480

Update Time:2025-05-20

N-(1-Cyanocyclopentyl)-2-((5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(1-Cyanocyclopentyl)-2-((5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide
- N-(1-cyanocyclopentyl)-2-{[5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
- starbld0005482
- Z25503535
- AKOS033943070
- EN300-25884607
- 854138-08-2
- Inchi： 1S/C18H21N5OS/c1-2-13-5-7-14(8-6-13)16-20-17(23-22-16)25-11-15(24)21-18(12-19)9-3-4-10-18/h5-8H,2-4,9-11H2,1H3,(H,21,24)(H,20,22,23)
- InChI Key： TWQYGMLWGXEPLT-UHFFFAOYSA-N
- SMILES： S(C1=NNC(C2C=CC(=CC=2)CC)=N1)CC(NC1(C#N)CCCC1)=O

Computed Properties

Exact Mass: 355.14668148g/mol
Monoisotopic Mass: 355.14668148g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 505
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 120Å²

N-(1-Cyanocyclopentyl)-2-((5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-25884607-0.05g		854138-08-2	95%	0.05g	$212.0	2024-06-18

N-(1-Cyanocyclopentyl)-2-((5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide Related Literature

1. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
2. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
3. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
4. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
5. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-(1-Cyanocyclopentyl)-2-((5-(4-ethylphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

N-(1-Cyanocyclopentyl)-2-((5-(4-Ethylphenyl)-4H-1,2,4-Triazol-3-Yl)Thio)Acetamide: A Comprehensive Overview

N-(1-Cyanocyclopentyl)-2-((5-(4-Ethylphenyl)-4H-1,2,4-Triazol-3-Yl)Thio)Acetamide, identified by the CAS Registry Number 854138-08-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule is composed of a cyclopentane ring substituted with a cyano group and an acetamide moiety linked to a triazole ring through a sulfur atom. This combination of functional groups makes it a versatile compound for research and development.

The synthesis of this compound involves multi-step organic reactions, including the formation of the triazole ring and subsequent coupling reactions to introduce the acetamide and cyclopentane substituents. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for large-scale studies and applications.

One of the most notable aspects of N-(1-Cyanocyclopentyl)-2-((5-(4-Ethylphenyl)-4H-1,2,4-Triazol-3-Yl)Thio)Acetamide is its potential as a pharmacological agent. Studies have shown that the compound exhibits promising anti-inflammatory and antioxidant properties, which could be harnessed in the development of new drugs for treating chronic diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate enzyme activity makes it a candidate for enzyme inhibitors in therapeutic interventions.

The structural integrity of this compound plays a crucial role in its biological activity. The presence of the cyano group on the cyclopentane ring contributes to the molecule's stability and electronic properties, while the thioacetamide group enhances its solubility and bioavailability. These characteristics make it an attractive target for further research in drug design and delivery systems.

Recent research has also explored the use of this compound in materials science applications. Its unique electronic properties make it a potential candidate for use in organic electronics, such as semiconductors and conductive polymers. Furthermore, its ability to form stable complexes with metal ions has opened avenues for its application in catalysis and metallopharmaceuticals.

In conclusion, N-(1-Cyanocyclopentyl)-2-((5-(4-Ethylphenyl)-4H-1,2,4-Triazol-3-Yl)Thio)Acetamide (CAS No: 854138-08-2) is a multifaceted compound with diverse applications across various fields. Its chemical structure endows it with unique properties that make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing modern science and technology.